Cas no 1354426-23-5 ((2S)-1-cyclohexylpyrrolidin-2-ylmethanamine)

• Product Name: (2S)-1-cyclohexylpyrrolidin-2-ylmethanamine
• CAS No: 1354426-23-5
• MF: C₁₁H₂₂N₂
• MW: 182.305782794952
• CID: 6055282
• PubChem ID: 59362141
• Update Time: 2025-06-08

(2S)-1-cyclohexylpyrrolidin-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-cyclohexylpyrrolidin-2-ylmethanamine
• ((S)-1-cyclohexylpyrrolidin-2-yl)methanamine
• 2-Pyrrolidinemethanamine, 1-cyclohexyl-, (2S)-
• EN300-1645679
• 1354426-23-5
• SCHEMBL13316359
• [(2S)-1-cyclohexylpyrrolidin-2-yl]methanamine

• Inchi： 1S/C11H22N2/c12-9-11-7-4-8-13(11)10-5-2-1-3-6-10/h10-11H,1-9,12H2/t11-/m0/s1
• InChI Key： FWZCSDNSXJJNLH-NSHDSACASA-N
• SMILES： N1(C2CCCCC2)CCC[C@H]1CN

Computed Properties

• Exact Mass: 182.178298710g/mol
• Monoisotopic Mass: 182.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 0.987±0.06 g/cm3(Predicted)
• Boiling Point: 244.3±8.0 °C(Predicted)
• pka: 10.11±0.40(Predicted)

Additional information on (2S)-1-cyclohexylpyrrolidin-2-ylmethanamine

Compound Introduction: (2S)-1-cyclohexylpyrrolidin-2-ylmethanamine (CAS No. 1354426-23-5)

CAS No. 1354426-23-5 refers to a specific organic compound known as (2S)-1-cyclohexylpyrrolidin-2-ylmethanamine. This compound belongs to the class of pyrrolidine derivatives, which are widely recognized for their diverse pharmacological properties and applications in medicinal chemistry. The stereochemical configuration at the 2-position, denoted as (2S), is a critical feature that influences its biological activity and interaction with target molecules.

The molecular structure of (2S)-1-cyclohexylpyrrolidin-2-ylmethanamine consists of a cyclohexyl group attached to a pyrrolidine ring, with an amine functional group at the 2-position. This unique arrangement contributes to its potential as a building block in drug discovery and development. The presence of the cyclohexyl moiety enhances the compound's solubility and metabolic stability, making it a valuable candidate for further exploration in pharmaceutical research.

In recent years, there has been significant interest in pyrrolidine derivatives due to their role in modulating various biological pathways. Research has demonstrated that compounds with similar structural motifs exhibit promising activities in areas such as central nervous system (CNS) disorders, cardiovascular diseases, and inflammation. The stereochemistry of (2S)-1-cyclohexylpyrrolidin-2-ylmethanamine is particularly noteworthy, as the (S)-configuration has been shown to enhance binding affinity and selectivity in certain pharmacological targets.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutics. The pyrrolidine core is a common scaffold in many drugs currently on the market, including those used to treat conditions such as depression, anxiety, and pain. By leveraging the structural features of (2S)-1-cyclohexylpyrrolidin-2-ylmethanamine, researchers can design molecules with improved pharmacokinetic profiles and reduced side effects.

Recent studies have highlighted the importance of conformational flexibility in drug-like molecules. The cyclohexyl group in (2S)-1-cyclohexylpyrrolidin-2-ylmethanamine provides this flexibility, allowing the compound to adopt multiple bioactive conformations. This property is particularly advantageous when designing drugs that need to interact with complex biological targets, such as enzymes and receptors. The ability to fine-tune conformational dynamics can lead to enhanced efficacy and reduced toxicity.

The synthesis of (2S)-1-cyclohexylpyrrolidin-2-ylmethanamine presents an interesting challenge for organic chemists. The stereocontrol at the 2-position requires precise synthetic methodologies to ensure high enantiomeric purity. Advances in asymmetric synthesis have made it possible to produce enantiomerically pure pyrrolidine derivatives more efficiently, opening up new avenues for drug development.

In addition to its pharmacological potential, (2S)-1-cyclohexylpyrrolidin-2-ylmethanamine has garnered attention for its role as an intermediate in more complex synthetic pathways. Its structural features make it a versatile building block for constructing larger molecules with tailored biological activities. This versatility is particularly valuable in fragment-based drug design approaches, where small molecules are used as starting points for developing novel therapeutics.

The future prospects of (2S)-1-cyclohexylpyrrolidin-2-ylmethanamine are promising, with ongoing research exploring its applications in various therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the discovery and development of new drugs based on this compound. As our understanding of biological mechanisms continues to evolve, so too will the applications of pyrrolidine derivatives like (2S)-1-cyclohexylpyrrolidin-2-ylmethanamine.

It is worth noting that the development of any new therapeutic agent involves rigorous testing to ensure safety and efficacy. Preclinical studies are essential to evaluate the pharmacokinetic and pharmacodynamic properties of compounds such as (2S)-1-cyclohexylpyrrolidin-2-ylmethanamine before they can be considered for clinical trials. These studies provide critical insights into how the compound behaves within living systems and help identify potential areas for optimization.

The impact of computational chemistry on drug discovery cannot be overstated. Molecular modeling techniques have become indispensable tools for predicting how compounds like (2S)-1-cyclohexylpyrrolidin-2-ylmethanamine will interact with biological targets. By simulating these interactions computationally, researchers can gain valuable insights into binding affinities, metabolic pathways, and potential side effects before conducting expensive experimental studies.

In conclusion, (2S)-1-cyclohexylpyrrolidin-2-ylmethanamine (CAS No. 1354426-23-5) represents a significant advancement in medicinal chemistry. Its unique structural features, stereochemical configuration, and potential applications make it a valuable asset in the search for novel therapeutics. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a crucial role in addressing some of today's most pressing medical challenges.